Cas no 515135-64-5 (5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide)

• Product Name: 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide
• CAS No: 515135-64-5
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• MDL: MFCD27924716
• CID: 4014639
• PubChem ID: 18457818
• Update Time: 2025-06-15

5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-bromo-N-cyclopropyl-2-fluoro-4-methyl-
• 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide
• MFCD27924716
• WZYNTQZELODLIH-UHFFFAOYSA-N
• D85637
• A1-28654
• DB-168928
• SCHEMBL5491274
• 515135-64-5
• WS-00989

• MDL： MFCD27924716
• Inchi： 1S/C11H11BrFNO/c1-6-4-10(13)8(5-9(6)12)11(15)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： WZYNTQZELODLIH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=C1)C(NC1CC1)=O)F

Computed Properties

• Exact Mass: 271.00080g/mol
• Monoisotopic Mass: 271.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide

Comprehensive Overview of 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide (CAS No. 515135-64-5)

5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide (CAS No. 515135-64-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 5-position, a cyclopropyl amide group, and a fluoro substituent at the 2-position. These functional groups contribute to its potential applications in drug discovery and material science.

The compound's synthetic versatility makes it a valuable intermediate in the development of novel bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, given its ability to modulate protein-protein interactions. Recent studies have explored its potential in targeting kinase enzymes, which are crucial in cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are gaining prominence.

From a structural-activity relationship perspective, the 5-bromo and 2-fluoro substitutions enhance the compound's lipophilicity and metabolic stability, key factors in drug design. The cyclopropyl moiety, known for its conformational rigidity, may contribute to improved binding affinity with biological targets. These features make it relevant to ongoing discussions about molecular optimization strategies in medicinal chemistry.

In the context of green chemistry initiatives, synthetic routes for 515135-64-5 have been optimized to reduce environmental impact. Modern catalytic methods and solvent-free reactions are being explored to improve the compound's sustainability profile. This addresses growing industry concerns about eco-friendly synthesis and aligns with ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

The analytical characterization of 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, which is critical for research applications. The compound's physicochemical properties, including its melting point and solubility profile, are well-documented to facilitate experimental design.

Current market trends show increasing demand for fluorinated compounds like 515135-64-5, driven by their importance in life sciences applications. The pharmaceutical industry's focus on fluorine-containing drugs (approximately 30% of new drug candidates contain fluorine) highlights the relevance of such intermediates. Additionally, the compound's potential in agrochemical research for developing new crop protection agents aligns with global food security challenges.

Storage and handling of 5-Bromo-N-cyclopropyl-2-fluoro-4-methylbenzamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's stability under various conditions has been studied to ensure reliable performance in research applications.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly in combination with computational chemistry approaches. The integration of AI-driven drug discovery platforms could accelerate the identification of new applications for this versatile intermediate. As the scientific community continues to investigate privileged structures in medicinal chemistry, compounds like 515135-64-5 will likely remain important tools for innovation.